BENGHE Validation & Comparative

Check Availability & Pricing

comparative analysis of GSK-5959 and OF-1

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Mechanism of Action

Both GSK-5959 and OF-1 function by targeting bromodomains, which are protein modules that
recognize and bind to acetylated lysine residues on histone tails and other proteins. This
interaction is a key mechanism in the regulation of gene expression. By competitively binding
to the acetyl-lysine binding pocket of bromodomains, these inhibitors disrupt the recruitment of
chromatin-modifying complexes to specific gene loci, thereby modulating gene transcription.

GSK-5959 is highly selective for the bromodomain of BRPF1. BRPFL1 is a scaffolding protein
that plays a crucial role in the assembly of MYST histone acetyltransferase (HAT) complexes.
By inhibiting BRPF1, GSK-5959 can alter the expression of genes regulated by these
complexes.

OF-1, in contrast, exhibits a broader inhibitory profile across the BRPF family, targeting the
bromodomains of BRPF1B, BRPF2, and BRPF3. This pan-inhibitory activity makes it a useful
tool for studying the collective roles of these related bromodomains.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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